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Detailed Molecular Pathways

The following diagram illustrates the key molecular pathways of magnesium sulfate, showing how its

calcium channel blockade and NMDA receptor inhibition lead to its diverse pharmacological effects.
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Magnesium sulfate also modulates key inflammatory pathways. A multi-omics study using network

pharmacology identified specific cytokine targets [1] [2].
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Quantitative Data & Clinical Evidence

Recent large-scale clinical studies provide evidence for the association between magnesium sulfate

administration and improved patient outcomes.

Study Population
Sample
Size (n)

Intervention
Key Quantitative
Findings

Proposed Molecular
Basis

Sepsis-Associated
Encephalopathy
(SAE) [1] [2]

4,650 MgSO₄ during

ICU stay

28-day all-cause

mortality: 17.29%
(MgSO₄) vs. 30.42%

(control), p<0.001
[2].

Multi-target modulation

of inflammatory (TNF,
IL6) and immune

pathways [1].

Critically Ill COPD
Patients [3] [4]

3,651 Early MgSO₄

(within 48h of

ICU admission)

Hazard Ratio (HR)
for 28-day mortality:

0.76 (95% CI: 0.60–
0.95) [3] [4].

Bronchodilation via
calcium channel

blockade, reduction of
systemic inflammation

[3].
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Experimental Protocol Overview

For researchers aiming to investigate the mechanistic pathways of magnesium sulfate, the following

summary outlines key methodologies from recent studies.

Clinical Data Analysis (Retrospective Cohort Study)

Data Source: Utilize large, high-quality ICU databases like MIMIC-IV [1] [3].

Patient Selection: Apply strict inclusion/exclusion criteria to isolate the target population (e.g.,
SAE or COPD patients). Key steps include selecting adult patients, excluding those with short

ICU stays or low illness severity, and removing patients with confounding neurological disorders
[1] [2].

Statistical Adjustment: Employ Propensity Score Matching (PSM) or inverse probability
weighting to balance covariates (e.g., age, disease severity scores, comorbidities) between

treatment and control groups. Assess the association between MgSO₄ administration and
outcomes like 28-day mortality using Cox proportional hazards models and Kaplan-Meier
survival analysis with a log-rank test [1] [3] [2].

Network Pharmacology Analysis

Objective: To identify drug targets and pathways in a systematic network [1] [2].

Target Identification: Use public databases to compile known and predicted protein targets of
magnesium.

Network Construction: Integrate targets into disease-specific protein-protein interaction (PPI)
networks. Identify hub genes (e.g., TNF, IL6, IL1B) and perform gene ontology (GO) and Kyoto

Encyclopedia of Genes and Genomes (KEGG) pathway enrichment analysis to elucidate the
biological processes and signaling pathways significantly modulated by magnesium sulfate [1]

[2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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